1-Ethyl-4-(oxan-4-ylmethyl)-1,4-diazepane

• IUPAC Name: 1-ethyl-4-(oxan-4-ylmethyl)-1,4-diazepane
• InChI: InChI=1S/C13H26N2O/c1-2-14-6-3-7-15(9-8-14)12-13-4-10-16-11-5-13/h13H,2-12H2,1H3
• InChI Key: AZMPJXYFIJEEAR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCN(CC1)CC2CCOCC2
• Molecular Formula: C13H26N2O
• Molecular Weight: 226.36 g/mol

Description

1-Ethyl-4-(oxan-4-ylmethyl)-1,4-diazepane is a chemical compound that belongs to the class of diazepanes. It is also known as 4-(oxan-4-ylmethyl)-1-ethyl-1,4-diazepane. This compound has a molecular formula of C12H22N2O and a molecular weight of 210.32 g/mol. 1-Ethyl-4-(oxan-4-ylmethyl)-1,4-diazepane has been studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 1-Ethyl-4-(oxan-4-ylmethyl)-1,4-diazepane is not fully understood. However, it has been found to interact with different receptors and proteins in the body, including GABA receptors and ion channels. This interaction can lead to changes in the activity of neurons and other cells, which can affect various physiological processes.
Biochemical and Physiological Effects
1-Ethyl-4-(oxan-4-ylmethyl)-1,4-diazepane has been found to have various biochemical and physiological effects. The compound has been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal activity. It has also been found to affect ion channels, which can lead to changes in membrane potential and cellular excitability.

Advantages and Limitations for Lab Experiments

1-Ethyl-4-(oxan-4-ylmethyl)-1,4-diazepane has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, making it readily available for research purposes. It also has a well-defined structure and known properties, which makes it a useful tool for studying the mechanisms of action of different compounds and pathways.
However, there are also some limitations associated with the use of 1-Ethyl-4-(oxan-4-ylmethyl)-1,4-diazepane in lab experiments. The compound has low solubility in water, which can limit its use in aqueous solutions. It also has a short half-life, which can make it difficult to study its effects over longer periods.

Future Directions

There are several future directions for the study of 1-Ethyl-4-(oxan-4-ylmethyl)-1,4-diazepane. One potential area of research is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of research is the investigation of the compound's effects on different ion channels and receptors, which can provide insights into its mechanisms of action.
Additionally, the compound's potential applications in drug discovery and development should be explored further. Its ability to modulate GABA receptors and ion channels makes it a promising candidate for the development of new drugs for the treatment of various neurological and psychiatric disorders.
Conclusion
In conclusion, 1-Ethyl-4-(oxan-4-ylmethyl)-1,4-diazepane is a chemical compound that has potential applications in scientific research. Its well-defined structure and known properties make it a useful tool for studying the mechanisms of action of different compounds and pathways. However, further research is needed to fully understand its mechanisms of action and potential applications in drug discovery and development.

Synthesis Methods

The synthesis of 1-Ethyl-4-(oxan-4-ylmethyl)-1,4-diazepane involves the reaction of 1-bromo-4-(oxan-4-ylmethyl)-1-butene with ethylenediamine in the presence of a palladium catalyst. The reaction produces the desired compound with a yield of approximately 60%. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

1-Ethyl-4-(oxan-4-ylmethyl)-1,4-diazepane has been studied for its potential applications in scientific research. The compound has been found to have various biochemical and physiological effects, making it a useful tool for studying the mechanisms of action of different compounds and pathways.